2-((5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-propylacetamide

• IUPAC Name: 2-[(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-propylacetamide
• InChI: InChI=1S/C12H19N3O2S/c1-4-6-13-10(16)7-18-12-14-8(3)9(5-2)11(17)15-12/h4-7H2,1-3H3,(H,13,16)(H,14,15,17)
• InChI Key: ZKYDBWCBIRPXNR-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CSC1=NC(=C(C(=O)N1)CC)C
• Molecular Formula: C12H19N3O2S
• Molecular Weight: 269.37 g/mol

Description

2-((5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-propylacetamide, also known as EPM-306, is a novel compound that has gained attention in the scientific community for its potential therapeutic applications.

Scientific Research Applications

Antitumor Activity and Enzyme Inhibition This chemical compound, belonging to the class of 2-amino-4-oxo-5-substituted pyrimidines, has shown potential as a dual inhibitor of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes critical in the folate pathway of cellular DNA synthesis. Research indicates that modifications in the pyrimidine ring, such as ethyl substitution, can significantly enhance the compound's potency against tumor cells and its spectrum of tumor inhibition in vitro. Compounds designed with this chemical structure have been synthesized and evaluated for their potential as antitumor agents, showcasing excellent dual inhibitory activity against human TS and DHFR. These findings suggest the compound's potential use in cancer treatment, targeting tumor cell proliferation at the molecular level (Gangjee et al., 2009).

Antimicrobial Activity Derivatives of the pyrimidinone class have demonstrated antimicrobial efficacy, including antibacterial and antifungal activities. Specific compounds synthesized with a focus on incorporating the pyrimidine structure have been evaluated against various strains of bacteria and fungi, showing significant inhibitory effects. These studies highlight the compound's potential role in addressing infectious diseases and the development of new antimicrobial agents. The synthesis approach, leveraging environmentally friendly methods, underscores the broader applicability and sustainability of research into pyrimidinone derivatives (Tiwari et al., 2018).

Neuroprotection and Anti-inflammatory Effects Research into certain pyrimidinone derivatives has revealed their potential in neuroprotection, particularly in reducing inflammation-mediated neurotoxicity. These compounds have shown promise in inhibiting pro-inflammatory factors in microglial cells, suggesting their applicability in treating neurodegenerative diseases linked to neuroinflammation. By suppressing the production of nitric oxide, prostaglandin E2, and other pro-inflammatory cytokines, these derivatives may offer a therapeutic pathway for diseases characterized by inflammation-driven neuronal damage (Kwon et al., 2012).